Cas no 2137937-32-5 (Tert-butyl 9,9-dimethyl-8-oxo-2-azabicyclo[5.2.0]nonane-2-carboxylate)

• Product Name: Tert-butyl 9,9-dimethyl-8-oxo-2-azabicyclo[5.2.0]nonane-2-carboxylate
• CAS No: 2137937-32-5
• MF: C₁₅H₂₅NO₃
• MW: 267.363904714584
• CID: 6109012
• PubChem ID: 165446841
• Update Time: 2025-05-21

Tert-butyl 9,9-dimethyl-8-oxo-2-azabicyclo[5.2.0]nonane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-701113
• 2137937-32-5
• tert-butyl 9,9-dimethyl-8-oxo-2-azabicyclo[5.2.0]nonane-2-carboxylate
• Tert-butyl 9,9-dimethyl-8-oxo-2-azabicyclo[5.2.0]nonane-2-carboxylate

• Inchi： 1S/C15H25NO3/c1-14(2,3)19-13(18)16-9-7-6-8-10-11(16)15(4,5)12(10)17/h10-11H,6-9H2,1-5H3
• InChI Key： LIQZDTSHIWIJMH-UHFFFAOYSA-N
• SMILES： O=C1C2CCCCN(C(=O)OC(C)(C)C)C2C1(C)C

Computed Properties

• Exact Mass: 267.18344366g/mol
• Monoisotopic Mass: 267.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.6Ų

Additional information on Tert-butyl 9,9-dimethyl-8-oxo-2-azabicyclo[5.2.0]nonane-2-carboxylate

Tert-butyl 9,9-dimethyl-8-oxo-2-azabicyclo[5.2.0]nonane-2-carboxylate: A Comprehensive Overview

The compound Tert-butyl 9,9-dimethyl-8-oxo-2-azabicyclo[5.2.0]nonane-2-carboxylate, with the CAS number NO2137937-32-5, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to a class of bicyclic structures, which are known for their unique physical and chemical properties. The molecule's structure is characterized by a bicyclo[5.2.0]nonane framework, which provides a rigid and stable backbone, making it an attractive candidate for various applications in drug design and synthesis.

Recent studies have highlighted the potential of this compound as a key intermediate in the synthesis of bioactive molecules. Its structure features a tert-butyl ester group, which is commonly utilized in medicinal chemistry to enhance the pharmacokinetic properties of drugs, such as improving bioavailability and stability. The presence of the 8-oxo group introduces additional functionality, enabling further chemical modifications to tailor the compound's properties for specific therapeutic applications.

One of the most notable aspects of Tert-butyl 9,9-dimethyl-8-oxo-2-azabicyclo[5.2.0]nonane-2-carboxylate is its role in the development of novel drug delivery systems. Researchers have explored its ability to act as a prodrug carrier, where the ester group can be cleaved under specific physiological conditions to release active pharmaceutical ingredients (APIs). This approach has shown promise in improving the efficacy and reducing the toxicity of various therapeutic agents.

In addition to its pharmacological applications, this compound has also been studied for its potential in materials science. The rigid bicyclic structure lends itself well to applications in polymer chemistry, where it can serve as a building block for advanced materials with tailored mechanical and thermal properties. Recent advancements in 3D printing technologies have further underscored the importance of such compounds in creating high-performance materials for industrial and biomedical applications.

The synthesis of Tert-butyl 9,9-dimethyl-8-oxo-2-azabicyclo[5.2.0]nonane-2-carboxylate involves a multi-step process that combines principles from both organic and stereochemistry. Key steps include the formation of the bicyclic core through ring-closing metathesis, followed by functionalization to introduce the ester and oxo groups. These steps require precise control over reaction conditions to ensure high yields and optimal stereochemical outcomes.

From an environmental standpoint, there is growing interest in understanding the biodegradation pathways of this compound. As industries increasingly prioritize sustainability, researchers are exploring methods to design compounds that are not only effective but also environmentally friendly. Preliminary studies suggest that this compound exhibits moderate biodegradability under aerobic conditions, though further research is needed to fully assess its environmental impact.

In conclusion, Tert-butyl 9,9-dimethyl-8-oxo-2-azabicyclo[5.2.0]nonane-2-carboxylate represents a versatile and innovative molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in drug discovery, materials science, and sustainable chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.